(Z)-6-(2-(4-methoxyphenyl)-2-oxoethoxy)-2-((5-methylfuran-2-yl)methylene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-[2-(4-methoxyphenyl)-2-oxoethoxy]-2-[(5-methylfuran-2-yl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C23H18O6/c1-14-3-6-18(28-14)12-22-23(25)19-10-9-17(11-21(19)29-22)27-13-20(24)15-4-7-16(26-2)8-5-15/h3-12H,13H2,1-2H3/b22-12-
• InChI Key: XQTYFIYLTSVWRT-UUYOSTAYSA-N
• Canonical SMILES: CC1=CC=C(O1)C=C2C(=O)C3=C(O2)C=C(C=C3)OCC(=O)C4=CC=C(C=C4)OC
• Isomeric SMILES: CC1=CC=C(O1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OCC(=O)C4=CC=C(C=C4)OC
• Molecular Formula: C23H18O6
• Molecular Weight: 390.4 g/mol

Description

(Z)-6-(2-(4-methoxyphenyl)-2-oxoethoxy)-2-((5-methylfuran-2-yl)methylene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C23H18O6 and its molecular weight is 390.391. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Probing

• Synthetic Pathways : Research includes the development of synthetic methods for creating benzofuran and furan derivatives, which are crucial for exploring their potential applications in medical imaging and as probes for enzyme activity. For instance, the synthesis of (Z)-2-((1H-indazol-3-yl)methylene)-6-[¹¹C]methoxy-7-(piperazin-1-ylmethyl)benzofuran-3(2H)-one demonstrates its potential as a PET probe for imaging the enzyme PIM1, showcasing the compound's utility in diagnostic imaging (Gao et al., 2013).

Antimicrobial and Antitumor Activity

• Bioactive Compounds : Studies on derivatives of benzofuran and furan, such as those derived from marine endophytic fungi, show moderate antitumor and antimicrobial activities. This highlights the compound's potential in developing new therapeutic agents (Xia et al., 2011).

Materials Science and Catalysis

• Photoluminescence and Electroluminescence : The study of Zn(II)-chelated complexes based on benzothiazole derivatives, including photophysical and electroluminescent device properties, demonstrates the potential of similar compounds in the development of OLED technology and as materials with specific light-emitting properties (Roh et al., 2009).